Cas no 2167097-23-4 (1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one)

• Product Name: 1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one
• CAS No: 2167097-23-4
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 5306461
• PubChem ID: 162582448
• Update Time: 2026-03-10

1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[6-(trifluoromethyl)-3-pyridinyl]-
• 1-(6-(Trifluoromethyl)pyridin-3-yl)prop-2-en-1-one
• 1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one
• 2167097-23-4
• 1-[6-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-one
• EN300-1964792
• KLYDZFHCAXRTJI-UHFFFAOYSA-N
• OCID190130257119
• G71853

• Inchi： 1S/C9H6F3NO/c1-2-7(14)6-3-4-8(13-5-6)9(10,11)12/h2-5H,1H2
• InChI Key： KLYDZFHCAXRTJI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)N=C1)(=O)C=C

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on 1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one

Comprehensive Overview of 1-6-(Trifluoromethyl)pyridin-3-ylprop-2-en-1-one (CAS No. 2167097-23-4)

The compound 1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one (CAS No. 2167097-23-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique trifluoromethyl group and α,β-unsaturated ketone structure make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies and precision medicine.

In recent years, the trifluoromethylpyridine scaffold has become a hotspot in medicinal chemistry due to its enhanced metabolic stability and lipophilicity. The presence of the prop-2-en-1-one moiety further allows for Michael addition reactions, enabling covalent binding to biological targets—a strategy popularized by covalent drugs like BTK inhibitors. This dual functionality positions CAS No. 2167097-23-4 as a valuable building block for fragment-based drug design, a trend dominating AI-driven drug discovery platforms.

From an industrial perspective, the synthesis of 1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one often involves palladium-catalyzed cross-coupling or condensation reactions, reflecting the broader shift toward sustainable catalysis in fine chemical production. Its application extends to materials science, where fluorinated compounds contribute to OLED materials and liquid crystal displays���topics frequently searched in conjunction with advanced electronic materials.

Environmental considerations are also pivotal. The trifluoromethyl group’s persistence raises questions about green chemistry alternatives, a concern mirrored in regulatory discussions on PFAS replacements. Researchers are investigating biodegradable variants of such fluorinated intermediates, making CAS No. 2167097-23-4 a case study in eco-friendly molecular design.

Analytical characterization of this compound typically employs LC-MS and NMR spectroscopy, techniques central to quality control in API manufacturing. Its spectral data (e.g., distinctive ¹⁹F NMR shifts) are often referenced in cheminformatics databases, underscoring its role in computational chemistry workflows. These aspects resonate with professionals searching for structure-activity relationship (SAR) tools or AI-assisted molecular prediction methods.

Market-wise, the demand for fluorinated heterocycles like this pyridine derivative correlates with the expansion of biologics-compatible small molecules. Patent analyses reveal its use in next-gen agrochemicals, particularly as a precursor for herbicides with improved rainfastness—a response to climate-change-driven needs for resilient crop protection solutions.

In conclusion, 1-6-(trifluoromethyl)pyridin-3-ylprop-2-en-1-one exemplifies the convergence of medicinal chemistry, materials science, and environmental sustainability. Its multifaceted applications align with trending searches on fluorine chemistry innovations and high-value chemical intermediates, making it a compound of enduring scientific and commercial relevance.